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Compound of Interest

Compound Name: 8,16-Pyranthrenedione, tribromo-

L Get Quote

Cat. No.: B072587

This document provides immediate, essential safety and logistical information for the handling
and disposal of 8,16-Pyranthrenedione, tribromo-. The following procedures are based on
general safety protocols for handling potentially hazardous solid organic compounds and
specifically, halogenated polycyclic aromatic hydrocarbons.

Chemical and Physical Properties

Limited specific experimental data is available for 8,16-Pyranthrenedione, tribromo-. The
table below summarizes available data and notes information that is not readily available.

Property Value Source
Molecular Formula C30H11Brs02 PubChem
Monoisotopic Mass 637.83 g/mol PubChem

Appearance

Data not available

Melting Point

Data not available

Boiling Point

Data not available

Solubility

Data not available

Vapor Pressure

Data not available

Density

Data not available
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Hazard Identification and Personal Protective Equipment
(PPE)

As a brominated polycyclic aromatic hydrocarbon, 8,16-Pyranthrenedione, tribromo- should
be handled as a potentially hazardous substance. Halogenated aromatic compounds can be
irritants and may have long-term toxic effects. The parent compound, 8,16-Pyranthrenedione,
is reported to potentially cause long-lasting harmful effects to aquatic life.[1]

General PPE Requirements

Protection Type Specification

) Chemical-resistant gloves (e.g., Nitrile,
Hand Protection
Neoprene).

Safety glasses with side-shields or goggles. A
Eye/Face Protection face shield may be required for operations with

a splash hazard.

) ) Laboratory coat. For larger quantities or when
Skin and Body Protection ] ] ]
generating dust, consider a disposable coverall.

For handling powders outside of a ventilated
enclosure, a NIOSH-approved respirator with a
particulate filter (e.g., N95, P100) is
recommended.

Respiratory Protection

Operational Plan: Handling and Storage

Engineering Controls:

 All handling of solid 8,16-Pyranthrenedione, tribromo- should be conducted in a certified
chemical fume hood or a glove box to minimize inhalation exposure.

e Use a ventilated enclosure for weighing and transferring the solid material.

Step-by-Step Handling Protocol:
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» Preparation: Before handling, ensure the work area is clean and uncluttered. Assemble all
necessary equipment and reagents.

e Donning PPE: Put on all required personal protective equipment as specified in the table
above.

» Weighing and Transfer:
o Perform all manipulations of the solid compound within a chemical fume hood.
o Use a microbalance with a draft shield if weighing small quantities.

o To prevent static electricity, which can cause the powder to disperse, use anti-static tools
and weigh boats.

o Carefully transfer the desired amount of the compound into a suitable container. Use a
spatula or other appropriate tool to avoid generating dust.

e Dissolving the Compound:

o If preparing a solution, add the solvent to the solid slowly and stir gently to avoid
splashing.

o Ensure the container is appropriately labeled with the chemical name, concentration,
solvent, and hazard information.

e Post-Handling:

o Clean the work area thoroughly with a suitable solvent and dispose of the cleaning
materials as hazardous waste.

o Carefully remove and dispose of gloves and any other disposable PPE as hazardous
waste.

o Wash hands thoroughly with soap and water after completing the work.

Storage:
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» Store 8,16-Pyranthrenedione, tribromo- in a tightly sealed, clearly labeled container.
e Keep in a cool, dry, and well-ventilated area away from incompatible materials.

o Store in a secondary containment tray to prevent spills.

Disposal Plan

All waste materials contaminated with 8,16-Pyranthrenedione, tribromo- must be treated as
hazardous waste.

Step-by-Step Disposal Protocol:
e Solid Waste:

o Collect all solid waste, including contaminated gloves, weigh paper, and disposable
labware, in a designated, labeled hazardous waste container.

o The container should be made of a material compatible with the waste.
e Liquid Waste:

o Collect all liquid waste containing 8,16-Pyranthrenedione, tribromo- in a separate,
labeled hazardous waste container.

o Do not mix with other incompatible waste streams.
o Container Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name ("8,16-Pyranthrenedione, tribromo-"), and the type of waste (e.g., "Solid Waste,"
"Liquid Waste in [Solvent Name]").

o Waste Pickup:

o Follow your institution's procedures for the pickup and disposal of hazardous chemical
waste.
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Emergency Procedures

Situation Protocol

Immediately wash the affected area with
) copious amounts of soap and water for at least
Skin Contact ) ] ]
15 minutes. Remove contaminated clothing.

Seek medical attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

Evacuate the area. Wear appropriate PPE. For
small spills of solid, carefully sweep up the
material to avoid creating dust and place it in a
labeled hazardous waste container. For larger
Spill spills, or any liquid spill, absorb with an inert

material (e.g., vermiculite, sand) and place in a
hazardous waste container. Ventilate the area
and wash the spill site after material pickup is

complete.

Visual Workflow for Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of 8,16-
Pyranthrenedione, tribromo-.
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Workflow for Handling and Disposal of 8,16-Pyranthrenedione, tribromo-

Handling Protocol Emergency Procedures

Preparation and PPE » Personal Exposure

Weighing and Transfer
(in Fume Hood)

;

Dissolution (if applicable)

;

Post-Handling Cleanup

Dispose of Waste Solutions

Store Unused Material [Dispose of Contaminated PPE

Storage Disposal Protocol

Store in a Cool, Dry,

Well-Ventilated Area Collect Solid Waste Collect Liquid Waste

N/

Label Waste Containers

;

Arrange for Hazardous
Waste Pickup
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Caption: Logical workflow for the safe handling, storage, and disposal of 8,16-
Pyranthrenedione, tribromo-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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